![molecular formula C9H15ClN2O3S B2482148 2-(Pyrrolidin-1-ylmethyl)-1,3-thiazole-5-carboxylic acid CAS No. 1177276-19-5](/img/structure/B2482148.png)
2-(Pyrrolidin-1-ylmethyl)-1,3-thiazole-5-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Scientific Research Applications
Antibacterial and Antifungal Activity
A variety of studies have explored the antibacterial and antifungal properties of compounds related to 2-(Pyrrolidin-1-ylmethyl)-1,3-thiazole-5-carboxylic acid. These studies have found that such compounds can exhibit significant activity against various bacterial and fungal strains, making them potential candidates for the development of new antimicrobial agents:
- Patel and Patel (2015) synthesized heterocyclic compounds related to this chemical, finding them effective against a range of bacterial and fungal strains, including Gram-positive bacteria like Bacillus subtilis and Staphylococcus aureus, and fungi like Penicillium expansum and Botryodiplodia theobromae (Patel & Patel, 2015).
- Nural et al. (2018) reported the synthesis of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives, which showed interesting antibacterial activity against strains such as A. baumannii and M. tuberculosis (Nural et al., 2018).
Corrosion Inhibition
Compounds similar to this compound have been studied for their corrosion inhibition properties. Research indicates that such compounds can be effective in protecting metals from corrosion:
- Chaitra, Mohana, and Tandon (2016) synthesized thiazole-based pyridine derivatives and found them to be effective as corrosion inhibitors for mild steel in acidic environments (Chaitra, Mohana, & Tandon, 2016).
Synthesis and Characterization
The synthesis and characterization of compounds structurally related to this compound have been a subject of scientific interest, focusing on their potential applications in various fields:
- Sapijanskaitė-Banevič et al. (2020) synthesized and evaluated a series of substituted 1-(3-(1,3-thiazol-2-yl)phenyl)-5-oxopyrrolidines for their antibacterial properties (Sapijanskaitė-Banevič et al., 2020).
- Stanchev et al. (1999) developed thiazole and oxazole containing amino acids and peptides, showing moderate antibacterial activity against various bacteria and fungi (Stanchev et al., 1999).
Antimycobacterial Activity
The antimycobacterial potential of compounds in this category has also been explored, with some showing promising results against M. tuberculosis:
- Nural (2018) synthesized polyfunctionalized derivatives containing thiazole, coumarin, and pyrrolidine moieties, which exhibited antimycobacterial activity against M. tuberculosis H37Rv strain (Nural, 2018).
Properties
IUPAC Name |
2-(pyrrolidin-1-ylmethyl)-1,3-thiazole-5-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O2S/c12-9(13)7-5-10-8(14-7)6-11-3-1-2-4-11/h5H,1-4,6H2,(H,12,13) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZFGNEIOUNIPIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(C1)CC2=NC=C(S2)C(=O)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.27 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.